Cas no 3838-42-4 (3'-(Trifluoromethyl)-[1,1'-biphenyl]-4-amine hydrochloride)

3'-(Trifluoromethyl)-[1,1'-biphenyl]-4-amine hydrochloride structure
3838-42-4 structure
Product Name:3'-(Trifluoromethyl)-[1,1'-biphenyl]-4-amine hydrochloride
CAS No:3838-42-4
MF:C13H11ClF3N
MW:273.681352853775
CID:2841701
PubChem ID:2760738
Update Time:2025-04-21

3'-(Trifluoromethyl)-[1,1'-biphenyl]-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3'-trifluoromethyl-biphenyl-4-ylamine, hydrochloride
    • 3'-(trifluoromethyl)-[1,1'-biphenyl]-4-amine hydrochloride
    • 3'-Trifluoromethyl-biphenyl-4-ylamine hydro-chloride
    • 3'-(trifluoromethyl)-[1,1'-biphenyl]-4-aminehydrochloride
    • MFCD05861442
    • SB81783
    • 3'-(trifluoromethyl)biphenyl-4-amine hydrochloride
    • 3'-Trifluoromethyl-biphenyl-4-ylamine hydrochloride
    • 3'-trifluoromethylbiphenyl-4-ylamine hydrochloride
    • 3838-42-4
    • 4-[3-(trifluoromethyl)phenyl]aniline;hydrochloride
    • 3'-(Trifluoromethyl)-[1,1'-biphenyl]-4-amine hydrochloride
    • MDL: MFCD05861442
    • Inchi: 1S/C13H10F3N.ClH/c14-13(15,16)11-3-1-2-10(8-11)9-4-6-12(17)7-5-9;/h1-8H,17H2;1H
    • InChI Key: VLZGAUXMIKTIRR-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1=CC=CC(=C1)C1C=CC(=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 273.0532115Da
  • Monoisotopic Mass: 273.0532115Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

3'-(Trifluoromethyl)-[1,1'-biphenyl]-4-amine hydrochloride Pricemore >>

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